Cas no 2248287-19-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate
- 2248287-19-4
- EN300-6515695
-
- Inchi: 1S/C15H9N3O4S/c1-8-11(17-6-7-23-15(17)16-8)14(21)22-18-12(19)9-4-2-3-5-10(9)13(18)20/h2-7H,1H3
- InChI Key: ZSPODDBEVUBROG-UHFFFAOYSA-N
- SMILES: S1C=CN2C1=NC(C)=C2C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 327.03137695g/mol
- Monoisotopic Mass: 327.03137695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 109Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6515695-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate |
2248287-19-4 | 1g |
$0.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate (CAS No. 2248287-19-4) and Its Emerging Applications in Chemical Biology
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate, identified by the chemical identifier CAS No. 2248287-19-4, represents a structurally intricate heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fused rings, including an isoindole moiety and an imidazothiazole scaffold, which endows it with unique electronic and steric properties. The dioxo functional group at the 1-position and the carboxylate moiety at the 5-position further contribute to its reactivity and potential utility in synthetic chemistry and biological assays.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate involves a multi-step process that typically requires careful control of reaction conditions to ensure high yield and purity. The isoindole core is often constructed via cyclization reactions of appropriately substituted precursors, while the imidazothiazole ring system is typically introduced through condensation reactions involving appropriate imidazole and thiazole derivatives. The introduction of the dioxo group at the 1-position and the carboxylate functionality at the 5-position are critical steps that require precise synthetic methodologies to avoid side reactions and degradation products.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate may interact with various biological targets due to its multifaceted structural features. The presence of both electrophilic and nucleophilic centers in its structure allows it to participate in diverse biochemical interactions, making it a promising candidate for drug discovery efforts.
In particular, the isoindole moiety has been extensively studied for its potential as a pharmacophore in medicinal chemistry. Isoindole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of additional heterocyclic rings such as imidazothiazole further enhances the pharmacological profile of this compound by introducing additional sites for molecular recognition. Preliminary in vitro studies have indicated that derivatives of this class may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases.
The carboxylate group at the 5-position not only contributes to the overall solubility of the molecule but also serves as a handle for further chemical modifications. This functionality can be readily incorporated into larger peptidomimetic structures or used to link multiple pharmacophores together in a single entity. Such strategies are increasingly employed in drug design to improve bioavailability and target specificity. Additionally, the presence of a methyl group at the 6-position of the imidazothiazole ring may influence the conformational flexibility of the molecule, thereby affecting its binding affinity to biological targets.
One of the most exciting aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate is its potential application in developing novel therapeutic agents. Given its structural complexity and diverse functional groups, this compound serves as an excellent scaffold for structure-based drug design. High-throughput screening (HTS) campaigns have been initiated to identify derivatives with enhanced biological activity against various disease-related targets. The results from these screens are expected to provide valuable insights into the structure/activity relationships (SAR) for this class of molecules.
Furthermore, advances in green chemistry principles have prompted researchers to explore more sustainable synthetic routes for producing CAS No. 2248287-19-4 and its derivatives. Catalytic methods have been particularly effective in improving reaction efficiency while minimizing waste generation. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the isoindole and imidazothiazole moieties under mild conditions. Such methodologies align with global efforts to promote environmentally friendly chemical synthesis.
The role of computational tools in optimizing synthetic pathways cannot be overstated. Software packages capable of predicting reaction outcomes based on quantum mechanical principles have revolutionized how chemists approach complex syntheses. By leveraging these tools, researchers can identify optimal reaction conditions before conducting expensive laboratory experiments. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.
In conclusion,1,3-dioxo,2,3-dihydro,1H-*isoindol−(6−methylimidazo[2,/₁*<0xE9><0xA9><0xBE>][¹,/₃*<0xE9><0xA9><0xBE>]thiazole−⁵carboxylate* (CAS No. *2248287−19−⁴) represents a structurally fascinating molecule with significant potential in pharmaceutical research. *Its* unique scaffold, combined* with *functional* groups such as *dioxo*, *carboxylate*, and *methyl* substituents, positions* it as a promising candidate for further exploration. *Ongoing* studies are expected to uncover new applications for this compound, both as a lead molecule and as a building block for more complex drug candidates. The intersection of synthetic chemistry, computational biology, and green chemistry will continue to drive innovation in this field, leading to safer, more effective therapeutics.
2248287-19-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)